Cas no 1443984-74-4 ((Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide)

• Product Name: (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide
• CAS No: 1443984-74-4
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 4700552
• Update Time: 2025-06-14

(Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide
• CID 131632877
• 4-Piperidinecarboximidamide, N-hydroxy-1-(2-pyrazinyl)-

• Inchi： 1S/C10H15N5O/c11-10(14-16)8-1-5-15(6-2-8)9-7-12-3-4-13-9/h3-4,7-8,16H,1-2,5-6H2,(H2,11,14)
• InChI Key： MPFZLUILBIZZAC-UHFFFAOYSA-N
• SMILES： ON=C(C1CCN(C2C=NC=CN=2)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 87.6

Additional information on (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide

Comprehensive Overview of (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide (CAS No. 1443984-74-4)

The compound (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide, identified by its CAS No. 1443984-74-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of hydroxamic acid derivatives, which are widely studied for their role in enzyme inhibition and therapeutic applications. Its unique structure, featuring a pyrazine ring and a piperidine backbone, makes it a valuable candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in hydroxamic acid-based compounds due to their ability to modulate key biological pathways. Researchers are particularly focused on their potential applications in anti-inflammatory, anti-cancer, and antimicrobial therapies. The (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide stands out due to its selective binding affinity and low toxicity profile, making it a promising candidate for further investigation.

One of the most frequently asked questions about this compound is its synthesis method and purity standards. The synthesis typically involves multi-step organic reactions, including condensation and cyclization processes, to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity and purity, ensuring it meets the rigorous standards required for research and development.

Another area of interest is the compound's mechanism of action. Preliminary studies suggest that (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide may act as a chelating agent, binding to metal ions in enzymatic active sites. This property is particularly relevant in the context of metalloenzyme inhibition, a hot topic in drug design for diseases like cancer and neurodegenerative disorders. Researchers are also exploring its potential in epigenetic modulation, given the increasing demand for HDAC inhibitors in clinical settings.

The compound's solubility and stability under various conditions are also critical factors for its practical application. It exhibits moderate solubility in polar solvents such as DMSO and methanol, which is advantageous for in vitro assays. Stability studies indicate that it remains intact under room temperature storage, but prolonged exposure to high temperatures or strong acids/bases should be avoided to prevent degradation.

From a commercial perspective, (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of production and purity grade, with higher purity levels commanding premium prices. Researchers are advised to verify the certificate of analysis (CoA) before procurement to ensure consistency and reliability in experimental outcomes.

Looking ahead, the future of (Z)-N'-hydroxy-1-(pyrazin-2-yl)piperidine-4-carboximidamide appears bright, with ongoing studies exploring its synergistic effects with other therapeutic agents. The rise of precision medicine and personalized therapies has further amplified the need for novel compounds like this, which can be tailored to target specific molecular pathways. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing biomedical research and drug development.